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Compound of Interest

Compound Name: 1-(2,2,2-Trifluoroethyl)piperazine

Cat. No.: B077660

Technical Overview of 1-(2,2,2-
Trifluoroethyl)piperazine

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on 1-(2,2,2-Trifluoroethyl)piperazine, a
piperazine derivative utilized as a versatile intermediate in the synthesis of various compounds,
particularly within the pharmaceutical industry.[1] Its structure is notable for the presence of a
trifluoroethyl group, which can enhance lipophilicity and metabolic stability in derivative
molecules.[2]

Chemical Properties and Identifiers

The fundamental chemical properties of 1-(2,2,2-Trifluoroethyl)piperazine are summarized
below. These identifiers are crucial for accurate sourcing, handling, and regulatory compliance
in a research and development setting.

Identifier Value

Molecular Formula CeH11F3N2[1][3][4]
Molecular Weight 168.16 g/mol [1][3]
CAS Number 13349-90-1[3][4][5]
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Structural Representation

To illustrate the logical relationship of the substituent groups, the following diagram outlines the
molecular structure.
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Structural relationship of 1-(2,2,2-Trifluoroethyl)piperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of 1-(2,2,2-
Trifluoroethyl)piperazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077660#molecular-weight-and-formula-of-1-2-2-2-
trifluoroethyl-piperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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